5-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H16N4O2/c1-12-9-15(21-23-12)17(22)18-8-7-13-10-19-16(20-11-13)14-5-3-2-4-6-14/h2-6,9-11H,7-8H2,1H3,(H,18,22)
• InChI Key: YACLOTVMJSELLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCCC2=CN=C(N=C2)C3=CC=CC=C3
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

The compound “5-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]-1,2-oxazole-3-carboxamide” belongs to the class of organic compounds known as phenylpyrimidines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyrimidine ring. It is a derivative of 2-aminopyrimidine.

Synthesis Analysis

The synthesis of 2-aminopyrimidine derivatives, which includes the compound , involves several steps. The process starts with acyclic starting materials, benzylidene acetones, and ammonium thiocyanates. The steps include ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring linked to a benzene ring. The pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines.

Future Directions

The future directions for this compound could involve further testing of its activities against various organisms. Given its potential antitrypanosomal and antiplasmodial activities, it could be explored further for its potential use in treating diseases caused by these organisms.

Mechanism of Action

Target of Action

Similar compounds such as triazole-pyrimidine hybrids have been studied for their neuroprotective and anti-neuroinflammatory properties . These compounds have shown promising results in human microglia and neuronal cell models .

Mode of Action

Similar compounds have shown to interact with active residues of atf4 and nf-kb proteins . These interactions can lead to the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway .

Biochemical Pathways

The compound likely affects the ER stress pathway, apoptosis pathway, and the NF-kB inflammatory pathway . The inhibition of these pathways can lead to neuroprotective and anti-inflammatory effects .

Result of Action

The compound likely exhibits neuroprotective and anti-inflammatory properties . It may inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . It may also reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .